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Compound of Interest

Compound Name: Coronafacic acid

CAS No.: 62251-98-3

Cat. No.: B1222782

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the natural producers of

coronafacic acid, a key polyketide component of the phytotoxin coronatine. This document

details the primary microbial source, biosynthetic pathways, quantitative production data, and

detailed experimental protocols for isolation and analysis, designed to support research and

development in related fields.

Primary Natural Producer: Pseudomonas syringae
The principal natural producer of coronafacic acid is the Gram-negative bacterium

Pseudomonas syringae. This versatile plant pathogen is comprised of numerous pathovars,

many of which synthesize coronatine, a virulence factor composed of coronafacic acid (CFA)

and coronamic acid (CMA) linked by an amide bond.[1][2][3] The biosynthesis of these two

moieties occurs via separate pathways, and they are subsequently ligated to form the active

phytotoxin.[1][2]
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Coronafacic acid itself is a polyketide, and its biosynthesis is orchestrated by a set of genes

organized in the cfa gene cluster.[1][4] This cluster encodes a suite of enzymes, including

polyketide synthases, that assemble the molecule from precursors such as acetate, pyruvate,

and butyrate.[4] The production of coronatine, and consequently coronafacic acid, is often

regulated by environmental factors, most notably temperature, with optimal production in many

strains observed at lower temperatures (e.g., 18°C).[3]

While P. syringae is the definitive natural source, the production of coronafacic acid has been

demonstrated in several of its pathovars, including but not limited to:

Pseudomonas syringae pv. glycinea

Pseudomonas syringae pv. tomato

Pseudomonas syringae pv. atropurpurea

Pseudomonas syringae pv. maculicola

Pseudomonas syringae pv. morsprunorum

It is important to note that some literature may now classify certain former P. syringae

pathovars under the species Pseudomonas coronafaciens.[5][6]

Quantitative Production of Coronafacic Acid and
Coronatine
The yield of coronafacic acid can vary significantly between different pathovars and is heavily

influenced by culture conditions. The following table summarizes available quantitative data on

coronatine and coronafacic acid production by various Pseudomonas syringae strains.
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Strain
Product
Measured

Culture
Medium

Temperatur
e (°C)

Yield Reference

P. syringae

pv. glycinea

PG4180

Coronatine HSC Medium 18
Optimal

Production
[3]

P. syringae

pv. glycinea

PG4180

Coronatine HSC Medium 28
Negligible

Production
[3]

Note: Specific quantitative yields of isolated coronafacic acid are not always reported directly

in the literature; often, the total coronatine production is quantified. The data presented reflects

the information available in the cited literature.

Biosynthesis of Coronafacic Acid
The biosynthesis of coronafacic acid in Pseudomonas syringae is a complex process

involving a Type I polyketide synthase (PKS) system. The pathway begins with the loading of a

starter unit and subsequent elongation with extender units, followed by cyclization and other

modifications to form the final bicyclic structure.
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Biosynthetic pathway of Coronafacic Acid.

Experimental Protocols
Culture and Production
Objective: To cultivate Pseudomonas syringae for the production of coronafacic acid.

Materials:

Pseudomonas syringae strain (e.g., pv. glycinea PG4180)

Appropriate culture medium (e.g., HSC medium)

Incubator shaker

Sterile flasks

Procedure:
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Prepare the desired culture medium according to the formulation.

Inoculate a sterile flask containing the liquid medium with a fresh colony of P. syringae.

Incubate the culture at the optimal temperature for coronafacic acid production (typically

18°C) with shaking (e.g., 200 rpm) for a period sufficient for secondary metabolite production

(e.g., 5-7 days).

Monitor bacterial growth and toxin production.

Extraction and Purification of Coronafacic Acid
Objective: To isolate and purify coronafacic acid from the bacterial culture supernatant.

Materials:

Culture supernatant from P. syringae

Ethyl acetate

Hydrochloric acid (HCl)

Sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator

Separatory funnel

pH meter or pH paper

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Cell Removal: Centrifuge the bacterial culture at a high speed (e.g., 10,000 x g for 15

minutes) to pellet the bacterial cells. Decant and collect the supernatant.
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Acidification: Adjust the pH of the supernatant to approximately 2.5-3.0 with HCl. This

protonates the carboxylic acid group of coronafacic acid, making it more soluble in organic

solvents.

Liquid-Liquid Extraction:

Transfer the acidified supernatant to a separatory funnel.

Add an equal volume of ethyl acetate and shake vigorously for 2-3 minutes. Allow the

layers to separate.

Collect the upper organic layer.

Repeat the extraction of the aqueous layer with fresh ethyl acetate two more times to

maximize recovery.

Pool the organic extracts.

Washing and Drying:

Wash the pooled organic extract with a saturated NaHCO₃ solution to remove any

remaining acidic impurities.

Dry the organic layer over anhydrous Na₂SO₄.

Concentration: Remove the ethyl acetate under reduced pressure using a rotary evaporator

to obtain the crude extract containing coronafacic acid.

Purification (HPLC):

Redissolve the crude extract in a suitable solvent (e.g., methanol or acetonitrile).

Purify the coronafacic acid from the crude extract using preparative HPLC with a C18

column and a suitable mobile phase gradient (e.g., acetonitrile and water with 0.1% formic

acid).

Collect the fractions corresponding to the coronafacic acid peak.
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Evaporate the solvent from the collected fractions to obtain purified coronafacic acid.
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Workflow for the extraction and purification of Coronafacic Acid.

Quantitative Analysis by HPLC
Objective: To quantify the concentration of coronafacic acid in a sample.

Materials:

Purified coronafacic acid standard of known concentration

Sample containing coronafacic acid

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

Mobile phase: Acetonitrile and water (both with 0.1% formic acid)

Syringe filters (0.22 µm)

Procedure:

Standard Preparation: Prepare a series of standard solutions of coronafacic acid of known

concentrations in the mobile phase to generate a calibration curve.

Sample Preparation:

Dissolve the sample containing coronafacic acid in the mobile phase.

Filter the sample through a 0.22 µm syringe filter before injection to remove any particulate

matter.

HPLC Analysis:

Column: C18 reversed-phase column.

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid). A typical

gradient might be from 20% to 80% acetonitrile over 20 minutes.
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Flow Rate: 1.0 mL/min.

Detection: UV detector at a wavelength of 210 nm.

Injection Volume: 20 µL.

Quantification:

Inject the standard solutions to generate a calibration curve by plotting peak area against

concentration.

Inject the sample solution and determine the peak area of coronafacic acid.

Calculate the concentration of coronafacic acid in the sample by interpolating its peak

area on the calibration curve.

Method Validation: For rigorous quantitative analysis, the HPLC method should be validated

according to ICH guidelines, assessing parameters such as linearity, accuracy, precision,

specificity, limit of detection (LOD), and limit of quantitation (LOQ).[7][8][9][10]

Conclusion
Pseudomonas syringae remains the sole well-characterized natural producer of coronafacic
acid. The information and protocols provided in this guide offer a solid foundation for

researchers and drug development professionals to cultivate this bacterium, isolate and purify

coronafacic acid, and perform accurate quantitative analysis. Further research into the

diverse pathovars of P. syringae and optimization of culture conditions may lead to the

discovery of higher-yielding strains and a deeper understanding of the regulation of

coronafacic acid biosynthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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